
A Technical Guide to 4-Amino-3-nitrophenol for
Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Amino-3-nitrophenol

Cat. No.: B127093 Get Quote

This in-depth guide serves as a technical resource for researchers, scientists, and

professionals in drug development on the procurement and analysis of 4-Amino-3-
nitrophenol. The document outlines major global suppliers, available purity grades, and

detailed experimental protocols for quality assessment.

Core Properties of 4-Amino-3-nitrophenol
Property Value

CAS Number 610-81-1

Molecular Formula C₆H₆N₂O₃

Molecular Weight 154.12 g/mol

Appearance
Dark red to brown to dark brown crystalline

powder

Melting Point 150-154 °C

Solubility Soluble in water (1.8 g/L)

Global Suppliers and Purity Grades
The following table summarizes prominent suppliers of 4-Amino-3-nitrophenol and the typical

purity grades they offer. This information is crucial for sourcing material that meets the specific

requirements of research and development activities.
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Supplier Website
Purity Grades
Offered

Specifications

Sigma-Aldrich --INVALID-LINK-- 98%
Assay: 98%, Melting

Point: 150-154 °C

Thermo Scientific --INVALID-LINK-- ≥97.5% (HPLC)

Assay (HPLC):

≥97.5%, Melting Point:

145-155 °C,

Appearance: Dark red

to brown to dark

brown crystalline

powder or powder

Biosynth --INVALID-LINK-- Not specified Melting Point: 152 °C

Simson Pharma --INVALID-LINK-- High Purity
Accompanied by a

Certificate of Analysis

LGC Standards --INVALID-LINK-- Reference Standard
Certificate of Analysis

provided

Hangzhou KieRay

Chem Co.,Ltd
--INVALID-LINK-- Industrial Grade

Appearance: White or

off-white powder or

crystalline powder,

Melting Point: 152-156

°C

Pharmaffiliates --INVALID-LINK-- Not specified
Appearance: Dark

Brownish Red Solid

Experimental Protocol: Purity Determination by
High-Performance Liquid Chromatography (HPLC)
This section details a validated HPLC method for the determination of 4-Amino-3-nitrophenol
purity.[1] This method is essential for verifying the quality of the supplied material before its use

in sensitive experimental settings.

Objective: To quantify the purity of a 4-Amino-3-nitrophenol sample.
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Materials:

4-Amino-3-nitrophenol sample

Acetonitrile (HPLC grade)

Acetic acid

Water (HPLC grade)

Volumetric flasks

Pipettes

HPLC system with a Photo Diode Array (PDA) detector

Octadecylsilane (C18) column (250 mm x 4.6 mm, 5 µm particle size)

Procedure:

Mobile Phase Preparation: Prepare a 0.05 M acetic buffer and adjust the pH to 5.9. The

mobile phase consists of a 20:80 mixture of acetonitrile and the 0.05 M acetic buffer.

Standard Solution Preparation: Accurately weigh a known amount of a 4-Amino-3-
nitrophenol reference standard and dissolve it in the mobile phase to prepare a stock

solution. Prepare a series of calibration standards by diluting the stock solution to

concentrations of approximately 3.68 µg/mL, 14.70 µg/mL, and 18.38 µg/mL.

Sample Solution Preparation: Accurately weigh a sample of the 4-Amino-3-nitrophenol to
be tested and dissolve it in the mobile phase to achieve a concentration within the calibration

range.

Chromatographic Conditions:

Column: C18 (250 mm x 4.6 mm, 5 µm)

Mobile Phase: Acetonitrile: 0.05 M Acetic Buffer pH 5.9 (20:80)
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Flow Rate: 1.0 mL/minute

Column Temperature: 40°C

Detection: Photo Diode Array (PDA) detector (wavelength not specified in the source, a

suitable wavelength would be around the absorbance maximum of 4-Amino-3-
nitrophenol)

Injection Volume: (Not specified, typically 10-20 µL)

Analysis:

Inject the standard solutions to generate a calibration curve.

Inject the sample solution.

The retention time for 4-Amino-3-nitrophenol should be consistent.

Calculation:

Determine the area under the peak for 4-Amino-3-nitrophenol in the sample

chromatogram.

Calculate the concentration of 4-Amino-3-nitrophenol in the sample using the calibration

curve.

The purity is expressed as the percentage of 4-Amino-3-nitrophenol in the original

sample by weight.

Method Validation: The described method has been validated and shows good linearity with a

correlation coefficient of 1.0.[1] The precision at concentrations of 3.68 µg/mL, 14.70 µg/mL,

and 18.38 µg/mL was reported as 0.59%, 1.92%, and 0.68% respectively.[1] The percent

recovery ranged from 99.06% to 101.05%.[1] The limit of quantitation was found to be 0.07%.

[1]

Workflow and Logical Relationships
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The following diagrams illustrate key workflows relevant to the use of 4-Amino-3-nitrophenol
in a research context.
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Caption: Workflow for selecting a 4-Amino-3-nitrophenol supplier.
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Caption: In-house quality control workflow for received 4-Amino-3-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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